Cas no 1261890-94-1 (4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol)

4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol is a fluorinated biphenyl derivative with a carboxyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its distinct structure, featuring two fluorine substituents and a phenolic hydroxyl group, enhances reactivity and selectivity in cross-coupling reactions. The carboxyl group allows for further derivatization, facilitating its use in the development of bioactive compounds, including potential drug candidates. The fluorine atoms contribute to improved metabolic stability and binding affinity in medicinal chemistry applications. This compound is particularly valuable in the synthesis of complex molecules requiring precise functional group manipulation under controlled conditions. Suitable for research and industrial-scale applications.

4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol structure

1261890-94-1 structure

Product Name:4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol

CAS No:1261890-94-1

MF:C₁₃H₈F₂O₃

MW:250.197630882263

MDL:MFCD18313886

CID:2761585

PubChem ID:53219565

Update Time:2025-10-30

4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 1261890-94-1
- DTXSID90684393
- MFCD18313886
- 3',5-Difluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol, 95%
- 4-(3-CARBOXY-5-FLUOROPHENYL)-2-FLUOROPHENOL
- 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol
- MDL： MFCD18313886
- Inchi： 1S/C13H8F2O3/c14-10-4-8(3-9(5-10)13(17)18)7-1-2-12(16)11(15)6-7/h1-6,16H,(H,17,18)
- InChI Key： BWBVIFKGDGUVDP-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C=1)F)O

Computed Properties

Exact Mass: 250.04415044Da
Monoisotopic Mass: 250.04415044Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 57.5Å²

4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319922-5 g	4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol, 95%; .	1261890-94-1	95%	5g	€1159.00	2023-04-26
abcr	AB319922-5g	4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol, 95%; .	1261890-94-1	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol

Research Briefing on 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol (CAS: 1261890-94-1) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol (CAS: 1261890-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifluorinated phenolic derivative is being explored for its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and targeted drug delivery systems. Recent studies highlight its unique physicochemical properties, including its dual fluorination pattern and carboxylic acid functionality, which contribute to enhanced binding affinity and metabolic stability in biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a scaffold for designing potent tyrosine kinase inhibitors. Researchers utilized 1261890-94-1 as a core structure to develop compounds showing remarkable selectivity against EGFR mutants while maintaining low cytotoxicity in normal cells. The presence of both fluorine atoms was found to significantly improve the compound's membrane permeability and target engagement, as evidenced by in vitro and in vivo pharmacokinetic studies.

In the realm of radiopharmaceuticals, 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol has shown promise as a precursor for PET tracer development. A recent Nature Communications paper (2024) reported its successful incorporation into fluorine-18 labeled probes for imaging tumor-associated inflammation. The compound's structural features allowed for efficient radiolabeling while maintaining excellent in vivo stability, with biodistribution studies showing preferential accumulation in target tissues with minimal off-target binding.

Ongoing research at several academic institutions is investigating the compound's potential in addressing antimicrobial resistance. Preliminary results suggest that derivatives of 1261890-94-1 exhibit potent activity against multidrug-resistant Gram-positive pathogens, possibly through a novel mechanism involving disruption of cell wall biosynthesis. The carboxylic acid moiety appears crucial for this activity, enabling interactions with bacterial target proteins while maintaining favorable solubility profiles.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol production. A 2024 Organic Process Research & Development publication detailed a continuous flow synthesis approach that improved yield by 35% while reducing hazardous waste generation. This methodological innovation addresses previous challenges in scaling up production of this valuable intermediate.

As research progresses, safety and toxicological evaluations of 1261890-94-1 and its derivatives have become increasingly important. Recent regulatory assessments indicate favorable preliminary safety profiles, though comprehensive long-term studies are still underway. The compound's environmental fate and biodegradability are also being actively investigated to ensure sustainable development of related pharmaceutical applications.

In conclusion, 4-(3-Carboxy-5-fluorophenyl)-2-fluorophenol represents a versatile and promising chemical entity with multiple potential applications in drug discovery and development. Its unique structural features continue to inspire innovative research across various therapeutic areas, from oncology to infectious diseases. Future studies will likely focus on expanding its utility through structural optimization and exploring novel biological targets that could benefit from its distinctive physicochemical properties.